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Compound of Interest

Compound Name: 4-Methylbenzoic anhydride

Cat. No.: B1360283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylbenzoic anhydride, a key

reagent and intermediate in organic synthesis. This document outlines its chemical and

physical properties, provides detailed experimental protocols for its synthesis and

characterization, and discusses its applications, particularly in the context of pharmaceutical

development.

Core Properties of 4-Methylbenzoic Anhydride
4-Methylbenzoic anhydride, also known as p-toluic anhydride, is a symmetrical anhydride

derived from 4-methylbenzoic acid. Its reactivity is centered around the two electrophilic

carbonyl carbons, making it an effective acylating agent.

Physicochemical Data
A summary of the key physicochemical properties of 4-methylbenzoic anhydride is presented

in Table 1.
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Property Value Reference(s)

CAS Number 13222-85-0 [1][2][3]

Molecular Formula C₁₆H₁₄O₃ [1][2]

Molecular Weight 254.28 g/mol [1][2]

Appearance White crystals or powder [3]

Melting Point 86-100 °C [3][4]

IUPAC Name
(4-methylbenzoyl) 4-

methylbenzoate
[3][4]

Synonyms
p-Toluic anhydride, 4,4'-

Dimethylbenzoic anhydride
[4]

Sensitivity Moisture sensitive [4]

Spectroscopic Data
Key spectroscopic data for the characterization of 4-methylbenzoic anhydride and its

precursor, 4-methylbenzoic acid, are summarized below.
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Spectroscopic
Technique

Key Features for 4-
Methylbenzoic
Anhydride

Key Features for 4-
Methylbenzoic Acid

Reference(s)

¹H NMR (CDCl₃)

Aromatic protons

(multiplet, ~7.3-8.1

ppm), Methyl protons

(singlet, ~2.45 ppm)

Aromatic protons

(multiplet, ~7.2-8.1

ppm), Methyl protons

(singlet, ~2.4 ppm),

Carboxylic acid proton

(broad singlet, >10

ppm)

[1]

¹³C NMR (CDCl₃)

Carbonyl carbon

(~162 ppm), Aromatic

carbons, Methyl

carbon (~22 ppm)

Carbonyl carbon

(>170 ppm), Aromatic

carbons, Methyl

carbon (~22 ppm)

[1]

Infrared (IR)

C=O stretch

(anhydride, two

bands, ~1785 and

1723 cm⁻¹), C-O

stretch

C=O stretch

(carboxylic acid,

~1700 cm⁻¹), O-H

stretch (broad, ~2500-

3300 cm⁻¹)

[1]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and analysis of 4-
methylbenzoic anhydride.

Synthesis of 4-Methylbenzoic Anhydride
This protocol is adapted from a general procedure for the synthesis of benzoic anhydrides from

carboxylic acids using a dehydrating agent such as acetic anhydride.

Materials:

4-Methylbenzoic acid

Acetic anhydride
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Concentrated sulfuric acid (catalyst)

Toluene

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)

Heating mantle

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-methylbenzoic acid (1 equivalent) and acetic anhydride (1.5 equivalents).

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to

the reaction mixture.

Reaction: Heat the mixture to reflux and maintain for 2-3 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up: After cooling to room temperature, dilute the reaction mixture with toluene.

Extraction: Transfer the mixture to a separatory funnel and wash sequentially with water and

5% sodium bicarbonate solution to remove unreacted acetic anhydride and acetic acid.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the toluene under reduced pressure

using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., toluene/hexane) to yield pure 4-methylbenzoic anhydride.
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Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve a small amount of the synthesized 4-methylbenzoic
anhydride in deuterated chloroform (CDCl₃).

Acquisition: Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer (e.g., 400

MHz).

Analysis: Analyze the resulting spectra for the characteristic chemical shifts and coupling

patterns of the aromatic and methyl protons, as well as the carbonyl and aromatic carbons,

to confirm the structure of the product.

Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a sample of the product as a KBr pellet or a thin film on a salt

plate.

Acquisition: Obtain the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer.

Analysis: Identify the characteristic absorption bands for the anhydride functional group,

particularly the two carbonyl stretching vibrations.

Gas Chromatography (GC):

Sample Preparation: Dissolve a known amount of the sample in a suitable solvent (e.g.,

dichloromethane).

Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID)

and a suitable capillary column (e.g., a non-polar or medium-polarity column).

Analysis: Inject the sample and run a temperature program to separate the components. The

retention time of the main peak can be compared to a standard to confirm the identity and

purity of the 4-methylbenzoic anhydride.

Applications in Drug Development
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Carboxylic anhydrides, including 4-methylbenzoic anhydride, are versatile reagents in

organic synthesis and play a significant role in the development of pharmaceuticals. Their

primary application is as acylating agents for the introduction of the 4-methylbenzoyl group into

various molecules.

This functionality is crucial in the synthesis of:

Active Pharmaceutical Ingredients (APIs): The 4-methylbenzoyl moiety can be a key

structural component of a drug molecule, contributing to its biological activity.

Prodrugs: The anhydride can be used to temporarily modify a functional group in a drug to

improve its pharmacokinetic properties, such as solubility or bioavailability.

Intermediates: 4-Methylbenzoic anhydride is a valuable intermediate in multi-step

syntheses of complex pharmaceutical compounds.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 4-
methylbenzoic anhydride.

Synthesis Work-up Purification Final Product

Reactants:
4-Methylbenzoic Acid

Acetic Anhydride

Reflux with
Catalytic Acid

Solvent Extraction
(Toluene/Water/Bicarb)

Drying Organic Layer
(Anhydrous MgSO₄) Solvent Evaporation Recrystallization Pure 4-Methylbenzoic

Anhydride

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4-methylbenzoic anhydride.

Logical Relationship of Analytical Techniques
The following diagram illustrates the logical relationship between different analytical techniques

used for the characterization of 4-methylbenzoic anhydride.
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Spectroscopic Analysis Chromatographic Analysis
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Caption: Logical workflow of analytical techniques for product characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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